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Molybdenum-92 (°2Mo), a stable isotope of molybdenum with a natural abundance of 14.65%,
serves as a crucial target material in a variety of nuclear physics experiments. Its unique
nuclear structure and properties enable researchers to probe fundamental interactions, study
nuclear reaction mechanisms, and produce novel radioisotopes. These application notes
provide an overview of the key research areas utilizing °2Mo, accompanied by detailed
experimental protocols and quantitative data to guide researchers in their work.

I. Proton-Induced Reactions on Molybdenum-92

The bombardment of ®2Mo with protons provides a rich field for studying nuclear reaction cross-
sections, which are essential for testing and refining nuclear models. These reactions can also
lead to the production of various radionuclides.

A. Key Applications

» Nuclear Model Validation: Experimental cross-section data from proton-induced reactions on
92Mo are compared with theoretical predictions from models like TALYS and EMPIRE to
validate and improve our understanding of nuclear reaction mechanisms.[1][2]

o Radionuclide Production: These reactions can produce a range of technetium (Tc),
molybdenum (Mo), and niobium (Nb) isotopes.[2]
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B. Quantitative Data: Proton-Induced Reaction Cross-
Sections

The following table summarizes experimentally measured cross-sections for several proton-
induced reactions on Molybdenum-92 at various proton energies.

Proton Energy

Reaction Product (MeV) Cross-Section (mb)
22Mo(p,n) 92Tc 8-19 Varies with energy
22Mo(p,y) %3Tc <13.8 Dominant reaction
22Mo(p,X) 2°Mo 8.4-37.1 Measured

22Mo(p,X) 92mNp 8.4-37.1 Measured

Note: For detailed energy-dependent cross-section data, researchers are encouraged to
consult the EXFOR database and the cited literature.[3][4]

C. Experimental Protocol: Stacked-Foil Activation
Technique for Cross-Section Measurement

This protocol outlines the widely used stacked-foil activation technique for measuring proton-
induced reaction cross-sections.

1. Target Preparation:

» Obtain high-purity, isotopically enriched °2Mo foils. The thickness of the foils can range from
a few micrometers to several milligrams per square centimeter, depending on the
experimental requirements.[5]

e Prepare a stack of foils, alternating the °2Mo targets with monitor foils (e.g., copper,
aluminum) of known thickness and well-characterized reaction cross-sections. These monitor
foils are used to determine the proton beam intensity and energy degradation through the
stack.

e The entire stack is enclosed in a target holder.

2. Irradiation:
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» Place the target holder in a particle accelerator beamline.
« Irradiate the stack with a proton beam of a specific energy and intensity for a predetermined
duration. The irradiation time depends on the half-lives of the expected reaction products.

3. Post-Irradiation Analysis:

 After a suitable cooling period to allow short-lived isotopes to decay, disassemble the foil
stack.

o Measure the activity of each foil using a high-purity germanium (HPGe) detector to identify
the produced radionuclides through their characteristic gamma-ray emissions.

o Determine the number of produced nuclei from the measured gamma-ray intensities, taking
into account detector efficiency, gamma-ray branching ratios, and decay constants.

4. Cross-Section Calculation:

o Calculate the reaction cross-section for each target foil using the measured activity, the
number of target nuclei (determined from the foil's thickness and isotopic abundance), and
the proton fluence (determined from the monitor foils).

D. Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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